Cas no 1805127-29-0 (5-Chloromethyl-2-fluoro-3-methoxypyridine)

• Product name: 5-Chloromethyl-2-fluoro-3-methoxypyridine
• CAS No: 1805127-29-0
• MF: C₇H₇ClFNO
• MW: 175.587984323502
• CID: 4902763

5-Chloromethyl-2-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2-fluoro-3-methoxypyridine

• Inchi： 1S/C7H7ClFNO/c1-11-6-2-5(3-8)4-10-7(6)9/h2,4H,3H2,1H3
• InChI Key： UPRHBOAKBSMXFK-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(=C(C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloromethyl-2-fluoro-3-methoxypyridine

5-Chloromethyl-2-fluoro-3-methoxypyridine (CAS No. 1805127-29-0): A Versatile Building Block in Modern Organic Synthesis

The compound 5-Chloromethyl-2-fluoro-3-methoxypyridine (CAS No. 1805127-29-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group at the 5-position, a fluoro substituent at the 2-position, and a methoxy group at the 3-position, makes it an invaluable intermediate for the synthesis of complex molecules. Researchers and industry professionals frequently search for terms like "pyridine derivatives in drug discovery" or "fluorinated building blocks for synthesis," highlighting the growing demand for such compounds in cutting-edge applications.

In recent years, the rise of precision medicine and targeted therapies has driven the need for structurally diverse heterocyclic compounds. 5-Chloromethyl-2-fluoro-3-methoxypyridine fits perfectly into this trend, as its fluorine atom enhances metabolic stability and bioavailability—a key consideration in modern drug design. Searches for "role of fluorine in medicinal chemistry" or "methoxypyridine applications" reflect the scientific community's focus on optimizing molecular properties for therapeutic efficacy.

The compound's chloromethyl group offers exceptional reactivity, enabling facile functionalization through nucleophilic substitution reactions. This feature aligns with the industry's shift toward modular synthesis and late-stage diversification, topics frequently explored in queries like "C–X bond formation strategies." Moreover, its methoxy substituent contributes to electronic tuning, a critical factor in catalyst design and material science applications, as evidenced by trending searches such as "electron-rich pyridines in catalysis."

From an industrial perspective, 5-Chloromethyl-2-fluoro-3-methoxypyridine addresses the demand for scalable intermediates in API (Active Pharmaceutical Ingredient) production. Its compatibility with continuous flow chemistry—a hot topic in "green chemistry innovations" searches—makes it attractive for sustainable manufacturing. The compound's stability under various conditions also answers the frequent query "how to handle air-sensitive pyridine derivatives," a practical concern for synthetic chemists.

Beyond pharmaceuticals, this pyridine derivative finds niche applications in agrochemical research, particularly in the development of next-generation crop protection agents. The fluoro and methoxy motifs are recurrent themes in searches like "heterocycles in pesticide design," underscoring their importance in addressing global food security challenges. Its structural features may also contribute to material science breakthroughs, as hinted by emerging queries about "pyridine-based electronic materials."

Quality control and analytical characterization of 5-Chloromethyl-2-fluoro-3-methoxypyridine are critical, as reflected in frequent searches for "HPLC methods for pyridine analysis" and "NMR spectral data of fluorinated pyridines." The compound's well-defined CAS No. 1805127-29-0 ensures traceability—a priority in regulatory-compliant research, aligning with searches for "CAS registry number importance."

In conclusion, 5-Chloromethyl-2-fluoro-3-methoxypyridine exemplifies the convergence of structural ingenuity and practical utility in contemporary chemistry. Its relevance to trending topics—from drug discovery to green synthesis—positions it as a compound of enduring interest, as validated by the evolving lexicon of scientific searches in the field.